Cas no 13391-39-4 (1-Chloro-3-(chloro(phenyl)methyl)benzene)

1-Chloro-3-(chloro(phenyl)methyl)benzene structure
13391-39-4 structure
Product Name:1-Chloro-3-(chloro(phenyl)methyl)benzene
CAS No:13391-39-4
MF:C13H10Cl2
MW:237.12450170517
CID:216587
PubChem ID:83400
Update Time:2025-04-19

1-Chloro-3-(chloro(phenyl)methyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-3-(chlorophenylmethyl)-
    • 1-Chloro-3-(chlorophenylmethyl)benzene
    • 1-chloro-3-[chloro(phenyl)methyl]benzene
    • Einecs 236-470-0
    • NS00054333
    • FCSFSWLSKOMQFX-UHFFFAOYSA-N
    • 1-chloro-3-(chloro(phenyl)methyl)benzene
    • SCHEMBL15536895
    • DTXSID80928339
    • FT-0759220
    • 13391-39-4
    • 1-Chloro-3-(chloro(phenyl)methyl)benzene
    • Inchi: 1S/C13H10Cl2/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13H
    • InChI Key: FCSFSWLSKOMQFX-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)C1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 236.0161
  • Monoisotopic Mass: 236.016
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.229
  • Boiling Point: 319.8°C at 760 mmHg
  • Flash Point: 140°C
  • Refractive Index: 1.592
  • PSA: 0

1-Chloro-3-(chloro(phenyl)methyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C857595-50mg
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$167.00 2023-05-18
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$ 1200.00 2023-09-08
Biosynth
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